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Compound of Interest

Compound Name: 2-Cyanoethyl acrylate

Cat. No.: B092215

A Technical Overview of 2-Cyanoethyl Acrylate

2-Cyanoethyl acrylate is a chemical compound with the molecular formula C6H7NO2.[1][2][3]
[4][5] It is also known by other names, including 2-cyanoethyl prop-2-enoate, beta-cyanoethyl
acrylate, and 2-Propenoic acid, 2-cyanoethyl ester.[1][2] This colorless liquid is utilized in a
variety of industrial applications.[1]

Physicochemical Properties

The fundamental molecular properties of 2-Cyanoethyl acrylate are summarized in the table
below. This data is essential for researchers and professionals in drug development and
material science for stoichiometric calculations, analytical characterization, and formulation
development.
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Property Value Source
Molecular Formula C6H7NO2 [L12103114115]
Molecular Weight 125.13 g/mol [1]15]
Monoisotopic Mass 125.047678466 Da [11[3]

IUPAC Name 2-cyanoethyl prop-2-enoate [1]
Canonical SMILES C=CC(=0O)OCCC#N [1]

InChi Key AEPWOCLBLLCOGZ- e

UHFFFAOYSA-N

CAS Number 106-71-8 [4]

Conceptual Synthesis Workflow

The synthesis of 2-Cyanoethyl acrylate can be conceptually understood as an esterification
reaction. This process generally involves the reaction of acrylic acid with 2-cyanoethanol (also
known as hydracrylonitrile). An acid catalyst is typically employed to facilitate the reaction,
which results in the formation of 2-Cyanoethyl acrylate and water as a byproduct. The
following diagram illustrates this logical relationship.

Acrylic Acid 2-Cyanoethyl Acrylate
(C3H402) (C6H7NO2)

Esterification
(+ Acid Catalyst)

2-Cyanoethanol Water
(C3H5NO) (H20)

Click to download full resolution via product page

Caption: Conceptual synthesis of 2-Cyanoethyl acrylate.
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Note: Experimental protocols would require specific laboratory details that are beyond the
scope of this general technical guide. The provided workflow is a simplified representation of
the chemical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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